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Compound of Interest

Compound Name: 2H-indazol-2-ylacetic acid

Cat. No.: B1313838 Get Quote

This document provides comprehensive, step-by-step guidance for the proper and safe

disposal of 2H-indazol-2-ylacetic acid, tailored for researchers, scientists, and professionals

in drug development. Adherence to these procedures is critical for ensuring laboratory safety

and environmental compliance.

Immediate Safety and Handling Precautions:

Prior to handling 2H-indazol-2-ylacetic acid, it is imperative to consult the Safety Data Sheet

(SDS) and be fully aware of its potential hazards. This compound is classified as harmful if

swallowed, a skin irritant, a serious eye irritant, and may cause respiratory irritation.[1] Always

wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat. All handling of this substance should occur in a well-ventilated

area, preferably within a chemical fume hood.

Chemical and Physical Properties
A summary of the key quantitative data for 2H-indazol-2-ylacetic acid is presented below for

easy reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1313838?utm_src=pdf-interest
https://www.benchchem.com/product/b1313838?utm_src=pdf-body
https://www.benchchem.com/product/b1313838?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/12252435
https://www.benchchem.com/product/b1313838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₉H₈N₂O₂

Molecular Weight 176.17 g/mol [1]

Appearance Cream powder[2]

Purity ≥ 95%

CAS Number 58037-05-1[2]

Experimental Disposal Protocol
The primary and recommended method for the disposal of 2H-indazol-2-ylacetic acid is

through an approved hazardous waste disposal service. Due to its hazardous nature, it should

not be disposed of down the drain or in regular solid waste.

Step-by-Step Disposal Procedure:

Waste Segregation:

Designate a specific, clearly labeled waste container for 2H-indazol-2-ylacetic acid and

any materials contaminated with it (e.g., weighing boats, contaminated gloves, pipette

tips).

The container should be made of a material compatible with acidic organic compounds,

such as high-density polyethylene (HDPE).

Do not mix this waste with other chemical waste streams unless compatibility has been

verified.

Container Labeling:

Label the waste container with a "Hazardous Waste" tag.

Clearly write the full chemical name: "2H-indazol-2-ylacetic acid".

Indicate the hazards associated with the chemical: "Harmful," "Irritant."
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Keep an accurate record of the amount of waste added to the container.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Ensure the storage area is away from incompatible materials.

The container should be kept closed at all times except when adding waste.

Disposal Request:

Once the waste container is full, or if the waste has been stored for a period approaching

your institution's limit (e.g., 90 days), arrange for pickup by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste contractor.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Accidental Spill Cleanup:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation. Wearing

appropriate PPE, absorb the spill with an inert, non-combustible absorbent material such as

vermiculite or sand. Collect the absorbed material and any contaminated soil into a suitable

container for disposal as hazardous waste. Do not allow the product to enter drains or

waterways.

Disposal Decision Workflow
The following diagram illustrates the logical steps for making decisions regarding the disposal

of 2H-indazol-2-ylacetic acid.
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Caption: Disposal workflow for 2H-indazol-2-ylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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